3,5-Dibromo-4-methylaniline
Overview
Description
3,5-Dibromo-4-methylaniline is a chemical compound with the molecular formula C7H7Br2N . It has a molecular weight of 264.945 . It is also known by other names such as 4-Amino-2,6-dibromotoluene and 3,5-Dibromo-p-toluidine .
Molecular Structure Analysis
The IUPAC Standard InChI for 3,5-Dibromo-4-methylaniline is InChI=1S/C7H7Br2N/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3 . The chemical structure is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
3,5-Dibromo-4-methylaniline is a solid at 20 degrees Celsius . It has a melting point of 88.0 to 92.0 degrees Celsius . It has a maximum absorption wavelength of 298 nm in water . It is soluble in dimethylformamide .Scientific Research Applications
Application in Pharmaceutical Industry
Specific Scientific Field
The specific scientific field for this application is Pharmaceutical Chemistry .
Summary of the Application
3,5-Dibromo-4-methylaniline is used as a pharmaceutical intermediate . An intermediate is a substance produced during the middle steps of the synthesis process of a drug. It is not the final product but can be used in the synthesis of the final product.
Application in Organic Chemistry
Specific Scientific Field
The specific scientific field for this application is Organic Chemistry .
Summary of the Application
3,5-Dibromo-4-methylaniline may be used in the synthesis of 1,7-dihalo Tröger’s base isomers . Tröger’s base is a polycyclic compound that is used as a building block in organic synthesis. It is also used to investigate the reactions of distonic 4-(N,N,N-trimethylammonium)-2-methylphenyl and 5-(N,N,N-trimethylammonium)-2-methylphenyl radical cations with O2 by ion-trap mass spectrometry .
Application in Material Science
Specific Scientific Field
The specific scientific field for this application is Material Science .
Summary of the Application
3,5-Dibromo-4-methylaniline may be used in the synthesis of polymer materials . These materials have a wide range of applications, including in the production of plastics, resins, and synthetic fibers.
Safety And Hazards
3,5-Dibromo-4-methylaniline is harmful if swallowed and causes skin and serious eye irritation . It may also cause respiratory irritation . Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
3,5-dibromo-4-methylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2N/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQZDIKCNODUMNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426762 | |
Record name | 3,5-Dibromo-4-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-4-methylaniline | |
CAS RN |
13194-73-5 | |
Record name | 3,5-Dibromo-4-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Dibromo-4-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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